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Abstract

SET Binding Factor 1 (SBF1), also known as Myotubularin Related Protein 5 (MTMRD5), is a
large, multidomain protein that plays a crucial role in various cellular processes, including
signal transduction, membrane trafficking, and cytoskeletal regulation. Despite being classified
as a pseudophosphatase due to the absence of key catalytic residues, SBF1 functions as a
critical scaffolding protein and a guanine nucleotide exchange factor (GEF). Its interactions with
a diverse array of binding partners are fundamental to its biological functions and its implication
in human diseases, notably Charcot-Marie-Tooth disease type 4B3 (CMT4B3). This guide
provides a comprehensive overview of the known protein interactions of SBF1, summarizing
key binding partners, detailing the experimental methodologies used to identify these
interactions, and illustrating the signaling pathways in which SBF1 participates.

Introduction to SBF1

SBF1 is a protein encoded by the SBF1 gene, located on chromosome 22q13.33. It belongs to
the myotubularin family of phosphoinositide phosphatases; however, it is catalytically inactive
as a phosphatase.[1][2] Instead, SBF1 leverages its multiple domains, including a DENN
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domain, a Pleckstrin Homology (PH) domain, and a C-terminal SET-binding domain (SBD), to
interact with other proteins and modulate their activity.[3][4] Its function as a GEF for Rab
GTPases and as an adapter protein for the phosphatase MTMR2 highlights its regulatory role
in cellular signaling.[1][5]

Known SBF1 Protein Interactions and Binding
Partners

The function of SBF1 is intrinsically linked to its ability to form protein complexes. The following
table summarizes the key experimentally validated binding partners of SBF1.
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SBF1 Signaling Pathways

SBF1 is implicated in several critical signaling pathways, primarily through its interactions with
MTMR2 and its GEF activity.
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Regulation of Phosphoinositide Metabolism and
Autophagy

SBF1 forms a heterodimer with the active phosphatase MTMR2, acting as an adapter protein
that regulates MTMRZ2's catalytic activity and subcellular localization.[1][5] This complex plays a
role in the dephosphorylation of phosphoinositides, which are critical signaling lipids involved in

the initiation and maturation of autophagosomes.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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